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Welcome to the technical support guide for N-(2-hydroxy-4-methylphenyl)formamide. This
document is designed for researchers, scientists, and drug development professionals,
providing in-depth information on the stability, storage, and troubleshooting of this compound.
Our goal is to equip you with the necessary knowledge to ensure the integrity of your
experiments and the reliability of your results.

Product Overview and Key Stability Considerations

N-(2-hydroxy-4-methylphenyl)formamide is an organic compound with the molecular formula
CsHoNO2 and a molecular weight of 151.16 g/mol [1]. Its structure, featuring both a formamide
and a hydroxyphenyl group, dictates its stability profile. The primary degradation pathway is the
hydrolysis of the amide bond, particularly under acidic or basic conditions, which would yield 2-
amino-5-methylphenol and formic acid.[2][3] Additionally, the phenolic hydroxyl group and the
formamide moiety are susceptible to oxidation, a process that can be accelerated by exposure
to air and light.[4][5]

Key Chemical Properties
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Property Value

Molecular Formula CsHoNO:2

Molecular Weight 151.16 g/mol [1]

Primary Functional Groups Amide, Phenolic Hydroxyl
Likely Degradation Pathways Hydrolysis, Oxidation

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for N-(2-
hydroxy-4-methylphenyl)formamide?

To ensure long-term stability, the compound should be stored in a cool, dry, and dark
environment. The container must be tightly sealed to prevent moisture absorption and
oxidation.[6][7][8] For maximum protection, flushing the container with an inert gas like argon or
nitrogen before sealing is highly recommended.

Condition Recommendation Rationale

Slows down potential
Temperature 2-8°C hydrolytic and oxidative

degradation reactions.

Prevents oxidation of the

Atmosphere Inert Gas (Argon/Nitrogen) formamide and phenol groups.

[4]

Protects against photolytic

Light Amber vial or dark location )

degradation.

Prevents moisture ingress,
Container Tightly sealed which can facilitate hydrolysis.

[8]1°]

Q2: What is the expected shelf-life of this compound?
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When stored under the recommended conditions, N-(2-hydroxy-4-methylphenyl)formamide
should remain stable for an extended period. However, there is no defined shelf-life. We
recommend performing a quality control check (e.g., HPLC, NMR) on any material that has
been stored for over a year or has been opened multiple times.

Q3: Is this compound particularly sensitive to air or
moisture?

Yes. The formamide group is susceptible to oxidation upon exposure to air, potentially forming
formic acid.[4] Furthermore, like many amides, it can be hygroscopic, and absorbed moisture
can lead to slow hydrolysis of the amide bond over time.[8][9]

Q4: What are the likely degradation products | should
monitor for?

The two most probable degradation products arise from hydrolysis of the amide bond:
e 2-amino-5-methylphenol
e Formic acid

Oxidative degradation could lead to more complex structures, including colored quinone-type
species, which may be responsible for a change in the material's appearance.
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Degradation Pathways

G\l-(Z-hydroxy-4-methyIphenyl)formamidg

Hydrolysis Hydrolysis Oxidation
(+H20) (+H20) (+02)

2-amino-5-methylphenol
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(Cool, Dry, Dark, Sealed?)

Storage OK?

2. Analyze Purity Correct Storage & Re-test
(e.g., HPLC, LC-MS) (Aliguot new material)

Purity >95% and
matches CoA?

Troubleshoot Experimental 3. Perform Forced Degradation
System (Solvents, etc.) Study to Identify Peaks

Discard Material

and Procure New Stock
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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